Cas no 1392274-39-3 (1-(2-Chloro-ethyl)-5-methyl-3-trifluoromethyl-1H-pyrazole)

• Product Name: 1-(2-Chloro-ethyl)-5-methyl-3-trifluoromethyl-1H-pyrazole
• CAS No: 1392274-39-3
• MF: C₇H₈ClF₃N₂
• MW: 212.600030899048
• CID: 5169788
• Update Time: 2025-10-05

1-(2-Chloro-ethyl)-5-methyl-3-trifluoromethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-ethyl)-5-methyl-3-trifluoromethyl-1H-pyrazole
• 1H-Pyrazole, 1-(2-chloroethyl)-5-methyl-3-(trifluoromethyl)-

• Inchi： 1S/C7H8ClF3N2/c1-5-4-6(7(9,10)11)12-13(5)3-2-8/h4H,2-3H2,1H3
• InChI Key： KHCOEXQDDZHYED-UHFFFAOYSA-N
• SMILES： N1(CCCl)C(C)=CC(C(F)(F)F)=N1

Additional information on 1-(2-Chloro-ethyl)-5-methyl-3-trifluoromethyl-1H-pyrazole

Research Brief on 1-(2-Chloro-ethyl)-5-methyl-3-trifluoromethyl-1H-pyrazole (CAS: 1392274-39-3): Recent Advances and Applications

The compound 1-(2-Chloro-ethyl)-5-methyl-3-trifluoromethyl-1H-pyrazole (CAS: 1392274-39-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrazole derivative, characterized by its trifluoromethyl and chloro-ethyl functional groups, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel anti-inflammatory and anticancer agents.

One of the most notable advancements in the research of this compound is its role in the synthesis of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-(2-Chloro-ethyl)-5-methyl-3-trifluoromethyl-1H-pyrazole exhibited potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin biosynthesis pathway. The study highlighted the compound's ability to modulate inflammatory responses with minimal side effects, suggesting its potential as a lead compound for next-generation anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent research has also investigated the anticancer potential of this pyrazole derivative. A study conducted by a team at the National Cancer Institute (NCI) revealed that 1-(2-Chloro-ethyl)-5-methyl-3-trifluoromethyl-1H-pyrazole could induce apoptosis in certain cancer cell lines by disrupting mitochondrial function. The compound's trifluoromethyl group was found to enhance its bioavailability and stability, making it a viable candidate for further preclinical development. These findings were published in the journal Bioorganic & Medicinal Chemistry Letters in early 2024.

The synthetic pathways for 1-(2-Chloro-ethyl)-5-methyl-3-trifluoromethyl-1H-pyrazole have also been optimized in recent years. A 2023 paper in Organic Process Research & Development detailed a scalable and cost-effective method for its production, utilizing a one-pot reaction strategy that significantly improved yield and purity. This advancement is expected to facilitate larger-scale production and further pharmacological evaluation of the compound.

Despite these promising developments, challenges remain in the clinical translation of 1-(2-Chloro-ethyl)-5-methyl-3-trifluoromethyl-1H-pyrazole. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. However, the compound's versatile chemical structure and demonstrated bioactivity position it as a valuable tool for drug discovery and development in the chemical biology and pharmaceutical sectors.

In conclusion, recent research on 1-(2-Chloro-ethyl)-5-methyl-3-trifluoromethyl-1H-pyrazole (CAS: 1392274-39-3) underscores its potential as a multifunctional scaffold in medicinal chemistry. Its applications in anti-inflammatory and anticancer therapies, coupled with advancements in synthetic methodologies, highlight its significance in contemporary drug discovery efforts. Continued exploration of its pharmacological properties and mechanisms of action will be crucial for unlocking its full therapeutic potential.